Cas no 1695384-32-7 ((5-methoxy-1-methyl-pyrazol-3-yl)methanamine)

(5-Methoxy-1-methyl-pyrazol-3-yl)methanamine is a pyrazole-derived amine compound with potential applications in pharmaceutical and agrochemical research. Its structure features a methoxy group at the 5-position and a methyl group at the 1-position of the pyrazole ring, contributing to its unique reactivity and stability. The primary amine functionality on the 3-position enhances its utility as a versatile intermediate for further derivatization. This compound is particularly valued for its balanced lipophilicity and electron-donating properties, which may influence binding affinity in bioactive molecules. Its well-defined synthesis pathway ensures consistent purity, making it suitable for exploratory studies in medicinal chemistry and ligand design.

(5-methoxy-1-methyl-pyrazol-3-yl)methanamine structure

1695384-32-7 structure

Product name:(5-methoxy-1-methyl-pyrazol-3-yl)methanamine

CAS No:1695384-32-7

MF:C₆H₁₁N₃O

MW:141.171040773392

CID:5161623

(5-methoxy-1-methyl-pyrazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

- (5-methoxy-1-methyl-pyrazol-3-yl)methanamine
- Inchi： 1S/C6H11N3O/c1-9-6(10-2)3-5(4-7)8-9/h3H,4,7H2,1-2H3
- InChI Key： QJFPSCGNSRDOJQ-UHFFFAOYSA-N
- SMILES： N1(C)C(OC)=CC(CN)=N1

(5-methoxy-1-methyl-pyrazol-3-yl)methanamine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM507772-1g	(5-Methoxy-1-methyl-1H-pyrazol-3-yl)methanamine	1695384-32-7	97%	1g	$637	2022-06-12

(5-methoxy-1-methyl-pyrazol-3-yl)methanamine Related Literature

1. Benzotriazole-mediated arylalkylation and heteroarylalkylation

Chem. Soc. Rev., 1994,23, 363-373
2. Branched-chain amino acids, especially of leucine and valine, mediate the protein restricted response in a piglet model†

Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
3. Ce4+ as a facile and versatile surface modification reagent for templated synthesis in electrical applications†

Lulu Yao,Jiajun Gu,Weiqiang Wang,Tengfei Li,Dongling Ma,Qinglei Liu,Wang Zhang,Waseem Abbas,Ashkan Bahadoran,Di Zhang Nanoscale, 2019,11, 2138-2142
4. Autocatalysis in the open circuit interaction of alcohol molecules with oxidized Pt surfaces

Bruno C. Batista,Elton Sitta,Markus Eiswirth,Hamilton Varela Phys. Chem. Chem. Phys., 2008,10, 6686-6692
5. Atropisomerism, biphenyls and the Suzuki coupling: peptide antibioticsAbbreviations: Bn = benzyl; Boc = tert-butoxycarbonyl; dba = dibenzylideneacetone; Ddm = 4,4′-dimethoxydiphenylmethyl; DMSO = dimethylsulfoxide; FDPP = pentafluorophenyl diphenylphosphinate; MEM = methoxyethoxymethyl; Ms = methylsulfonyl; Piv = pivaloyl; TBS = tert-butyldimethylsilyl; Tf = trifluoromethanesulfonyl; Tfa = trifluoroacetyl; TFA = trifluoroacetic acid; Z = benzoxycarbonyl.

Chem. Soc. Rev., 2001,30, 145-157

Related Categories

Additional information on (5-methoxy-1-methyl-pyrazol-3-yl)methanamine

Comprehensive Overview of (5-methoxy-1-methyl-pyrazol-3-yl)methanamine (CAS No. 1695384-32-7): Properties, Applications, and Industry Insights

The chemical compound (5-methoxy-1-methyl-pyrazol-3-yl)methanamine (CAS No. 1695384-32-7) has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. This pyrazole derivative is characterized by its unique molecular structure, featuring a methoxy group and a methylamine side chain, which contribute to its reactivity and functional utility. Researchers and industry professionals are increasingly exploring its potential as a building block for synthesizing complex molecules, driven by the growing demand for high-performance intermediates in drug discovery and specialty chemicals.

One of the key reasons behind the rising interest in 1695384-32-7 is its role in the development of bioactive compounds. The 5-methoxy-1-methyl-pyrazole core is known to exhibit favorable pharmacokinetic properties, making it a valuable scaffold for designing small-molecule inhibitors and therapeutic agents. Recent studies highlight its potential in targeting enzymes and receptors associated with inflammatory and metabolic disorders, aligning with the global trend toward precision medicine. Additionally, its stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry.

From an industrial perspective, the synthesis and scalability of (5-methoxy-1-methyl-pyrazol-3-yl)methanamine have become hot topics in process chemistry forums. Optimizing its production involves addressing challenges such as regioselectivity and yield improvement, which are critical for cost-effective manufacturing. Innovations in catalytic methods and green chemistry principles are being applied to reduce waste and enhance efficiency, reflecting the industry's shift toward sustainable practices. Companies specializing in custom synthesis are also leveraging this compound to meet the needs of clients in contract research organizations (CROs) and pharmaceutical development.

The compound's relevance extends to the agrochemical sector, where its structural motifs are incorporated into crop protection agents. With the increasing focus on food security and sustainable agriculture, researchers are investigating its derivatives for herbicidal or fungicidal activity. This aligns with broader discussions about eco-friendly pesticides and the need for low-residue formulations to comply with stringent environmental regulations.

In the realm of material science, 1695384-32-7 is being explored for its potential in designing functional polymers and coordination complexes. Its ability to act as a ligand or crosslinking agent opens doors to applications in smart materials and nanotechnology. For instance, its incorporation into metal-organic frameworks (MOFs) could enhance properties like porosity and selectivity, relevant for gas storage or catalysis.

As the scientific community continues to uncover the potential of (5-methoxy-1-methyl-pyrazol-3-yl)methanamine, questions frequently arise about its safety profile, handling protocols, and regulatory status. While it is not classified as a hazardous substance under major regulatory frameworks, proper risk assessment and material safety data sheets (MSDS) should always be consulted. This emphasis on responsible use resonates with the broader push for transparency and ethical sourcing in chemical supply chains.

In summary, CAS No. 1695384-32-7 represents a compelling case study in the intersection of chemical innovation and multidisciplinary applications. Its adaptability across industries—from life sciences to advanced materials—positions it as a compound of enduring relevance. Future research will likely focus on expanding its utility through derivatization and mechanistic studies, further solidifying its role in modern chemistry.